Cas no 6131-02-8 (propan-2-yl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate)

• Product Name: propan-2-yl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• CAS No: 6131-02-8
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 1627892
• PubChem ID: 874619
• Update Time: 2025-04-21

propan-2-yl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• 3-thiophenecarboxylic acid, 2-amino-4-(3,4-dimethylphenyl)-, 1-methylethyl ester
• Isopropyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• 3-thiophenecarboxylic acid, 2-amino-4-(3,4-dimethylphenyl)-, 1-methylethyl ester; Isopropyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• CBMicro_049583
• Oprea1_590257
• DTXSID60976792
• BBL016601
• AKOS003270498
• SR-01000228531-1
• SCHEMBL17356378
• 6131-02-8
• MFCD01923085
• STK424701
• VS-05401
• SR-01000228531
• isopropyl2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• BIM-0049494.P001
• 350997-29-4
• ALBB-001745

• Inchi： 1S/C16H19NO2S/c1-9(2)19-16(18)14-13(8-20-15(14)17)12-6-5-10(3)11(4)7-12/h5-9H,17H2,1-4H3
• InChI Key： XADQZALQHKNLJU-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC(C)C)=C1N)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 289.11377
• Monoisotopic Mass: 289.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32